Cas no 240121-55-5 (7-(1h-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone)

• Product Name: 7-(1h-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone
• CAS No: 240121-55-5
• MF: C₁₄H₁₅F₃N₂O
• MW: 284.276913881302
• CID: 1416161
• PubChem ID: 2756591
• Update Time: 2025-06-08

7-(1h-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone Chemical and Physical Properties

Names and Identifiers

• 7-(1h-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone
• 2-(6-oxo-7,7,7-trifluoroheptyl)benzimidazole
• 2-(7,7,7-trifluoro-6-oxoheptyl)benzimidazole
• 7-(1H-benzimidazol-2-yl)-1,1,1-trifluoroheptan-2-one
• MS-21542
• CS-0361057
• 7-(1H-1,3-BENZODIAZOL-2-YL)-1,1,1-TRIFLUOROHEPTAN-2-ONE
• 7-(1H-Benzimidazol-2-yl)-1,1,1-trifluoro-heptan-2-one
• 7-(1H-Benzo[d]imidazol-2-yl)-1,1,1-trifluoroheptan-2-one
• MFCD04116492
• AKOS007930070
• 7-(1H-Benzoimidazol-2-yl)-1,1,1-trifluoroheptan-2-one
• 240121-55-5

• MDL： MFCD04116492
• Inchi： 1S/C14H15F3N2O/c15-14(16,17)12(20)8-2-1-3-9-13-18-10-6-4-5-7-11(10)19-13/h4-7H,1-3,8-9H2,(H,18,19)
• InChI Key： JPFKHCKWTSXIST-UHFFFAOYSA-N
• SMILES： FC(C(CCCCCC1=NC2C=CC=CC=2N1)=O)(F)F

Computed Properties

• Exact Mass: 284.11364759g/mol
• Monoisotopic Mass: 284.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

7-(1h-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 7-(1h-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone

Professional Introduction to 7-(1H-Benzimidazol-2-yl)-1,1,1-Trifluoro-2-Heptanone (CAS No. 240121-55-5)

7-(1H-Benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 240121-55-5, represents a fusion of structural complexity and potential biological activity. Its molecular framework integrates a benzimidazole moiety with a trifluoromethyl-substituted heptanone, creating a molecule that is both intriguing and promising for further exploration.

The benzimidazole core is a well-documented pharmacophore in drug discovery, known for its broad spectrum of biological activities. It is a key structural component in numerous therapeutic agents, including those targeting antiviral, anticancer, and anti-inflammatory pathways. The presence of the 1H-benzimidazol-2-yl group in this compound suggests potential interactions with biological targets that are mediated by hydrogen bonding and other non-covalent forces. This feature is particularly valuable in the design of molecules that require precise binding to biological receptors or enzymes.

Complementing the benzimidazole scaffold is the trifluoro-2-heptanone moiety. The introduction of fluorine atoms into organic molecules is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In this context, the trifluoromethyl group (CF₃) in the heptanone backbone likely contributes to the compound's lipophilicity and may influence its ability to cross biological membranes. This structural feature is particularly relevant in the development of orally active drugs, where membrane permeability is a critical factor.

The combination of these two distinct structural elements—benzimidazole and trifluoro-substituted ketone—makes 7-(1H-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone a compound of considerable interest for further investigation. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this molecule with various biological targets more accurately than ever before. These tools have been instrumental in identifying novel pharmacological pathways and optimizing lead compounds for therapeutic applications.

One of the most exciting aspects of this compound is its potential application in oncology research. Benzimidazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The trifluoromethyl group can enhance the binding affinity of such inhibitors by improving their interactions with key amino acid residues in the target proteins. Preliminary computational studies suggest that 7-(1H-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone may exhibit inhibitory activity against certain kinases, making it a valuable candidate for further experimental validation.

In addition to its potential oncological applications, this compound may also find utility in other therapeutic areas. For instance, benzimidazole derivatives have been explored as antiviral agents due to their ability to disrupt viral replication cycles. The trifluoromethyl group could further enhance these properties by improving drug stability and bioavailability. Furthermore, the structural features of this molecule make it amenable to modifications that could tailor its pharmacological profile for specific indications.

The synthesis of 7-(1H-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone presents an interesting challenge for organic chemists. The integration of the benzimidazole ring with the trifluoromethyl-substituted heptanone requires careful consideration of reaction conditions and synthetic pathways to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have made it possible to construct complex molecules like this one with greater efficiency and precision.

As research continues to uncover new applications for this compound, it will be essential to evaluate its safety profile and pharmacokinetic properties through rigorous preclinical studies. These studies will provide critical insights into its potential as a therapeutic agent and guide future development efforts. The integration of experimental data with computational modeling will be key to optimizing its pharmacological properties and advancing it toward clinical trials.

The broader implications of this work extend beyond individual compounds to the field of drug discovery as a whole. The development of novel scaffolds like 7-(1H-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone highlights the importance of innovative molecular design in addressing unmet medical needs. By leveraging advances in synthetic chemistry and computational biology, researchers can identify new leads that have the potential to transform therapeutic strategies across multiple disease areas.

In conclusion, 7-(1H-benzimidazol-2-yl)-1,1,1-trifluoro-2-heptanone (CAS No. 240121-55-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features—combining a benzimidazole moiety with a trifluoromethyl-substituted heptanone—make it an attractive candidate for further exploration in oncology and other therapeutic areas. As research progresses, this molecule will serve as an important tool for understanding drug-target interactions and developing novel treatments for human diseases.